![molecular formula C16H22N2O2 B3850966 1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide](/img/structure/B3850966.png)
1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide
Overview
Description
1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide, also known as ABP, is a compound that has been extensively studied for its potential applications in scientific research. ABP is a synthetic compound that belongs to the class of piperidinecarboxamides. It is a white crystalline powder that has a molecular weight of 303.4 g/mol. ABP has been found to have a range of biochemical and physiological effects, making it a promising candidate for research in various fields.
Mechanism of Action
The exact mechanism of action of 1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to act by modulating the activity of various receptors and channels in the body. This compound has been found to bind to the dopamine transporter and inhibit dopamine reuptake, leading to an increase in extracellular dopamine levels. It has also been found to inhibit the activity of nitric oxide synthase, leading to a decrease in the production of nitric oxide.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release and inhibit dopamine reuptake, leading to an increase in extracellular dopamine levels. This compound has also been found to inhibit the activity of nitric oxide synthase, leading to a decrease in the production of nitric oxide. Additionally, this compound has been found to modulate the activity of calcium channels, leading to a decrease in calcium influx.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide in lab experiments is its ability to modulate the activity of various receptors and channels in the body. This makes it a useful tool for studying the regulation of various biological systems. Additionally, this compound has been found to have a range of effects on various disease states, making it a promising candidate for drug development.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its potential for toxicity. This compound has been found to be toxic at high doses, which can limit its use in certain experiments. Additionally, this compound has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide. One potential area of research is the development of this compound-based drugs for the treatment of various diseases, including Parkinson's disease and Alzheimer's disease. Another potential area of research is the study of the long-term effects of this compound on various biological systems. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential for toxicity.
Scientific Research Applications
1-[2-(allyloxy)benzyl]-4-piperidinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to have a range of effects on various biological systems, including the central nervous system, cardiovascular system, and immune system. This compound has been used in studies on the regulation of dopamine release, the modulation of calcium channels, and the inhibition of nitric oxide synthase. It has also been studied for its potential use in the treatment of various diseases, including Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
1-[(2-prop-2-enoxyphenyl)methyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-2-11-20-15-6-4-3-5-14(15)12-18-9-7-13(8-10-18)16(17)19/h2-6,13H,1,7-12H2,(H2,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMKDBAMDBKYAJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC=C1CN2CCC(CC2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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